Cas no 2154884-22-5 ((3R)-3-{(tert-butoxy)carbonylamino}-3-(3-methoxy-1,2-thiazol-4-yl)propanoic acid)

• Product Name: (3R)-3-{(tert-butoxy)carbonylamino}-3-(3-methoxy-1,2-thiazol-4-yl)propanoic acid
• CAS No: 2154884-22-5
• MF: C₁₂H₁₈N₂O₅S
• MW: 302.346722126007
• CID: 6570417
• PubChem ID: 165520007
• Update Time: 2025-08-11

(3R)-3-{(tert-butoxy)carbonylamino}-3-(3-methoxy-1,2-thiazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{(tert-butoxy)carbonylamino}-3-(3-methoxy-1,2-thiazol-4-yl)propanoic acid
• EN300-1286303
• (3R)-3-{[(tert-butoxy)carbonyl]amino}-3-(3-methoxy-1,2-thiazol-4-yl)propanoic acid
• 2154884-22-5

• Inchi： 1S/C12H18N2O5S/c1-12(2,3)19-11(17)13-8(5-9(15)16)7-6-20-14-10(7)18-4/h6,8H,5H2,1-4H3,(H,13,17)(H,15,16)/t8-/m1/s1
• InChI Key： MLJCFEOMLBFLOK-MRVPVSSYSA-N
• SMILES： S1C=C(C(=N1)OC)[C@@H](CC(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 302.09364285g/mol
• Monoisotopic Mass: 302.09364285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 126Ų

Additional information on (3R)-3-{(tert-butoxy)carbonylamino}-3-(3-methoxy-1,2-thiazol-4-yl)propanoic acid

Introduction to (3R)-3-{(tert-butoxy)carbonylamino}-3-(3-methoxy-1,2-thiazol-4-yl)propanoic Acid (CAS No. 2154884-22-5)

(3R)-3-{(tert-butoxy)carbonylamino}-3-(3-methoxy-1,2-thiazol-4-yl)propanoic acid, CAS No. 2154884-22-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further investigation in drug discovery and therapeutic applications.

The molecular structure of this compound features a chiral center at the third carbon atom, which is indicated by the (3R) configuration. This stereochemistry is crucial for its biological activity, as many pharmacologically active molecules rely on specific spatial arrangements of atoms to interact effectively with biological targets. The presence of a tert-butoxy carbonyl group and an amino group at the same carbon further enhances its potential as a building block for more complex drug molecules.

The side chain of this compound includes a 3-methoxy-1,2-thiazole ring, which is a well-known pharmacophore in medicinal chemistry. Thiazole derivatives have been extensively studied for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The methoxy group in this context likely contributes to the compound's solubility and metabolic stability, making it more suitable for in vivo applications.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from thiazole scaffolds. Researchers have been exploring various modifications to optimize the pharmacokinetic and pharmacodynamic properties of these compounds. The specific arrangement of functional groups in (3R)-3-{(tert-butoxy)carbonylamino}-3-(3-methoxy-1,2-thiazol-4-yl)propanoic acid suggests that it may possess unique interactions with biological targets, which could lead to the discovery of new treatments for various diseases.

One of the most exciting aspects of this compound is its potential as a precursor for more complex drug candidates. The tert-butoxy carbonyl group can be readily removed under specific conditions, allowing for further functionalization. This flexibility makes it an attractive starting point for synthetic chemists who are designing molecules with tailored biological activities. Such modifications can be crucial in optimizing drug efficacy and minimizing side effects.

Recent studies have demonstrated the importance of stereochemistry in drug design. Compounds with chiral centers often exhibit different biological activities compared to their racemic counterparts. The (3R) configuration of (3R)-3-{(tert-butoxy)carbonylamino}-3-(3-methoxy-1,2-thiazol-4-yl)propanoic acid may contribute to its selectivity and potency when interacting with biological targets. This underscores the need for careful consideration of stereochemistry during the drug discovery process.

The 3-methoxy-1,2-thiazole ring is particularly noteworthy due to its role as a bioisostere for other heterocyclic systems. Bioisosteres are molecular fragments that have similar physical or chemical properties but differ in their atomic composition. By replacing one functional group with another bioisostere, chemists can modify the pharmacological profile of a molecule without significantly altering its overall structure. This approach has been successfully used to improve drug candidates' solubility, permeability, and metabolic stability.

In conclusion, (3R)-3-{(tert-butoxy)carbonylamino}-3-(3-methoxy-1,2-thiazol-4-yl)propanoic acid (CAS No. 2154884-22-5) represents a promising compound in pharmaceutical research. Its unique structural features and potential as a building block for more complex drug candidates make it an intriguing subject for further investigation. As research in this area continues to evolve, we can expect to see more innovative applications of this compound and similar molecules in the development of new therapies.